Cas no 28784-98-7 (4-Ethylcinnamic acid)

• Product Name: 4-Ethylcinnamic acid
• CAS No: 28784-98-7
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD02244465
• CID: 239913
• PubChem ID: 1482753
• Update Time: 2025-04-19

4-Ethylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-ethylphenyl)-
• 4-Ethylcinnamic acid
• (2E)-3-(4-Ethylphenyl)acrylic acid
• 3-(4-ethylphenyl)acrylic acid
• 3-(4-ethylphenyl)prop-2-enoic acid
• (E)-3-(4-ethylphenyl)-2-propenoic acid
• 2-Propenoic acid,3-(4-ethylphenyl)
• p-Ethyl-zimtsaeure
• SCHEMBL309763
• CS-0450224
• SCHEMBL765933
• D86907
• 120680-98-0
• (E)-3-(4-ETHYLPHENYL)ACRYLIC ACID
• MFCD02244465
• 10R-0618
• AS-62748
• (2E)-3-(4-ethylphenyl)prop-2-enoic acid
• Z2942851866
• EN300-13521
• J-017258
• 3-(4-ETHYLPHENYL)-2-PROPENOIC ACID
• EN300-832928
• AB01323758-02
• 4-ETHYLCINNAMICACID
• AKOS000263640
• NCGC00330007-01
• (E)-3-(4-ETHYLPHENYL)ACRYLICACID
• (E)-3-(4-ethylphenyl)prop-2-enoic acid
• 28784-98-7
• 2-Propenoic acid, 3-(4-ethylphenyl)-, (2E)-
• STK425807
• ALBB-020020

• MDL： MFCD02244465
• Inchi： 1S/C11H12O2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h3-8H,2H2,1H3,(H,12,13)/b8-7+
• InChI Key： GOIIVCHICYNWSG-BQYQJAHWSA-N
• SMILES： OC(/C=C/C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.116
• Boiling Point: 312.5°C at 760 mmHg
• Flash Point: 217.3°C
• Refractive Index: 1.589
• PSA: 37.30000
• LogP: 2.34680